Cas no 56813-20-8 (6-Methyl-1H-indole-2-carbaldehyde)

• Product Name: 6-Methyl-1H-indole-2-carbaldehyde
• CAS No: 56813-20-8
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD05863354
• CID: 1017453
• PubChem ID: 820975
• Update Time: 2025-04-20

6-Methyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-1H-indole-2-carbaldehyde
• 1H-Indole-2-carboxaldehyde, 6-methyl- (9CI)
• AC1LGGNS
• AK100514
• ANW-70170
• CTK8C3495
• MolPort-003-803-776
• 56813-20-8
• SCHEMBL5361224
• 1H-Indole-2-carboxaldehyde,6-methyl-(9ci)
• EN300-305266
• AT36061
• 1H-Indole-2-carboxaldehyde,6-methyl-
• 1H-INDOLE-2-CARBOXALDEHYDE, 6-METHYL-
• Z1255489598
• DB-322948
• CS-0245449
• DTXSID10356262

• MDL： MFCD05863354
• Inchi： 1S/C10H9NO/c1-7-2-3-8-5-9(6-12)11-10(8)4-7/h2-6,11H,1H3
• InChI Key： XOVLTOCIBJOEBK-UHFFFAOYSA-N
• SMILES： O=CC1=CC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.9Ų